1,1-Dimethoxycyclopentane

• IUPAC Name: 1,1-dimethoxycyclopentane
• InChI: InChI=1S/C7H14O2/c1-8-7(9-2)5-3-4-6-7/h3-6H2,1-2H3
• InChI Key: AGWFDZMDKNQQHG-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCCC1)OC
• Molecular Formula: C7H14O2
• DSSTOX Substance ID: DTXSID80335145
• Molecular Weight: 130.18 g/mol
• CAS RN: 931-94-2

Description

1,1-Dimethoxycyclopentane is a chemical compound with the formula C7H14O2 and a molecular weight of 130.1849. It is also known by its IUPAC name, which is the same.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: InChI=1S/C7H14O2/c1-8-7(9-2)5-3-4-6-7/h3-6H2,1-2H3. This structure is available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 130.1849. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis and Chemical Reactions

1,1-Dimethoxycyclopentane and related compounds have been utilized in various chemical syntheses and reaction studies. For instance, the synthesis of silacyclopentanols, which are derivatives of cyclopentanes, has been explored through hydroboration-oxidation and epoxidation-reduction reactions (Manuel, 1971). Similarly, studies on germacyclopentanes and their derivatives, like 1,1-dimethyl derivatives, have involved NMR spectral analysis and molecular mechanics calculations, providing insights into their stability and structural characteristics (Takeuchi, Tanaka, & Harazono, 1991).

Catalysis and Enzyme Studies

Research involving radical clock substrate probes and kinetic isotope effect studies has utilized derivatives of cyclopentane, including this compound, to investigate the hydroxylation of hydrocarbons by methane monooxygenase. This enzyme study contributes to understanding the biochemical processes and potential industrial applications (Liu, Johnson, Newcomb, & Lippard, 1993).

Electrochemistry

The electrochemical oxidation of methylcyclopentane in anhydrous hydrogen fluoride has been studied, revealing insights into the oxidation mechanisms and potential applications in electrochemistry and energy storage systems (Fabre, Devynck, & Tremillon, 1980).

Thermodynamics and Molecular Dynamics

Cyclopentane and its derivatives, such as methylcyclopentane and 1,cis-3-dimethylcyclopentane, have been subject to thermodynamic studies. These studies involve vapor-flow calorimetry to understand the heat-of-vaporization and vapor-heat-capacity, providing crucialdata for chemical engineering and process design (McCullough, Pennington, Smith, Hossenlopp, & Waddington, 1959).

Organic Synthesis and Reaction Mechanisms

Investigations into the regioselective rearrangement of bridgehead-methyl-substituted radical cations derived from bicyclo[2.1.0]pentanes highlight the complex reaction mechanisms in organic synthesis. These studies contribute to our understanding of reaction dynamics and molecular rearrangements (Adam, Sahin, Sendelbach, Walter, Chen, & Williams, 1994).

Spectroscopy and Molecular Structure Analysis

The mass spectra of phenyl-substituted 1,1-dimethyl-silacyclopentanes provide detailed insights into molecular fragmentation and rearrangement processes. Such studies are fundamental to spectroscopy and analytical chemistry, aiding in the identification and characterization of complex molecules (Maruca, Oertel, & Roseman, 1972).

Pharmaceutical and Biological Applications

Cyclopentane derivatives, including structures related to this compound, have been explored in the pharmaceutical context. For instance, cyclamenols, bicyclic macrolactams possessing a cyclopentane moiety, were isolated from Antarctic Streptomyces species and shown to exhibit inhibitory activity against certain cancer cell lines (Shen, Wang, Chen, Wang, Zhu, & Fu, 2020).

Advanced Material Research

In the field of advanced materials, studies on annulated dialkoxybenzenes as catholyte materials for non-aqueous redox flow batterieshave incorporated derivatives of this compound. These compounds, such as BODMA, demonstrate improved solubility and chemical stability, which are crucial for the development of efficient and durable energy storage devices (Jingjing Zhang et al., 2017).

Safety and Hazards

When handling 1,1-Dimethoxycyclopentane, it is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam. It is classified as a flammable liquid, Category 2, and has acute toxicity - Category 4, Oral. It also causes serious eye damage, Category 1.

Synthesis routes and methods

Procedure details

Cyclopentanone (25 g, 0.3 mol) was added at room temperature to a solution of trimethyl ortoformate (33 ml, 0.3 mol) in 60 ml anhydrous MeOH containing 75 mg TsOH. The resulting mixture was allowed to stand at room temperature for 2 hours. After adding MeONa to pH 8-8.5 and removing the MeOH, the remaining portion was distilled in vacuo to give 23.2 g (60%) of pure cyclopentanone dimethyl acetal having a boiling point of 42° C. (8 torr). NMR-1H (δ, ppm) in CDCI3 : 1.43-1.72 m (8H, 4CH2); 3.08 s (6H, 2 OCH3). NMR-13C (6 ppm) in CDCl3 : 22.89 (2CH 2), 33.82 (2CH2), 48.76 (2CH3O), 111.81 (O--C--O).